Cas no 1171872-97-1 (3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea)
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea
- 1-(1-benzyl-2-oxo-3,4-dihydroquinolin-6-yl)-3-(3,4-dimethoxyphenyl)urea
- 1171872-97-1
- 1-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-(3,4-dimethoxyphenyl)urea
- SR-01000923213-1
- SR-01000923213
- AKOS024513252
- F5540-0157
- VU0493750-1
-
- Inchi: 1S/C25H25N3O4/c1-31-22-12-10-20(15-23(22)32-2)27-25(30)26-19-9-11-21-18(14-19)8-13-24(29)28(21)16-17-6-4-3-5-7-17/h3-7,9-12,14-15H,8,13,16H2,1-2H3,(H2,26,27,30)
- InChI Key: VCVYTLRJKVOGTK-UHFFFAOYSA-N
- SMILES: O=C1CCC2C=C(C=CC=2N1CC1C=CC=CC=1)NC(NC1C=CC(=C(C=1)OC)OC)=O
Computed Properties
- Exact Mass: 431.18450629g/mol
- Monoisotopic Mass: 431.18450629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 639
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 79.9Ų
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5540-0157-2μmol |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-5μmol |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-10μmol |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-20μmol |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-1mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-2mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-3mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-4mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-5mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5540-0157-10mg |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea |
1171872-97-1 | 10mg |
$79.0 | 2023-09-09 |
3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea
Recent Advances in the Study of 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea (CAS: 1171872-97-1)
The compound 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea (CAS: 1171872-97-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.
Recent studies have focused on the synthesis and optimization of 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea, with particular emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.
In terms of biological activity, 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea has demonstrated promising results in various in vitro and in vivo models. Notably, it has shown potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting diseases such as cancer and chronic inflammation.
Mechanistic studies have revealed that 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea exerts its effects by binding to the ATP-binding site of target kinases, thereby disrupting their catalytic activity. This mode of action is supported by molecular docking simulations and X-ray crystallography data, which provide detailed insights into the compound's binding interactions. Such structural information is invaluable for further optimization and the design of derivatives with enhanced potency and selectivity.
Despite these advancements, challenges remain in the development of 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to improve treatment outcomes.
In conclusion, 3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and biological activities make it a valuable tool for understanding kinase-related pathways and developing new therapeutic strategies. Future studies should focus on addressing the current limitations and advancing the compound through the drug development pipeline.
1171872-97-1 (3-(1-benzyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(3,4-dimethoxyphenyl)urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)